1-(4-Methylcyclohexyl)propan-1-ol

• Molecular Formula: C10H20O
• Molecular Weight: 156.26 g/mol
• IUPAC Name: 1-(4-methylcyclohexyl)propan-1-ol
• InChI: InChI=1S/C10H20O/c1-3-10(11)9-6-4-8(2)5-7-9/h8-11H,3-7H2,1-2H3
• InChI Key: CLFGGNQNXRZZLV-UHFFFAOYSA-N
• Canonical SMILES: CCC(C1CCC(CC1)C)O

Description

1-(4-Methylcyclohexyl)propan-1-ol is a useful research compound. Its molecular formula is C10H20O and its molecular weight is 156.26 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

180 ml (0.36 mol) of a 2 M ethylmagnesium chloride solution in tetrahydrofuran (THF) was first treated with a solution of 37.8 g (0.3 mol) of 4-methylcyclohexanecarbaldehyde (cis/trans) in 70 ml of THF and then stirred under protective gas atmosphere for approximately 16 hours at 20-25° C. After addition of 250 ml of 15% by weight ammonium chloride solution, the mixture was acidified with semiconcentrated hydrochloric acid and then extracted with methyl tert-butyl ether (MTBE). Washing of the combined organic phases with water and drying gave 44 g of 1-(4-methylcyclohexyl)propan-1-ol as a colorless oil. According to 1H NMR analysis, the ratio between the cis and trans isomers in the mixture amounted to approximately 35:65.